(S)-1-Ethyl-5-methylpiperazin-2-one

• IUPAC Name: (5S)-1-ethyl-5-methylpiperazin-2-one
• InChI: InChI=1S/C7H14N2O/c1-3-9-5-6(2)8-4-7(9)10/h6,8H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key: HKAYDMPIWDDERB-LURJTMIESA-N
• Canonical SMILES: CCN1CC(NCC1=O)C
• Isomeric SMILES: CCN1C[C@@H](NCC1=O)C
• Molecular Formula: C7H14N2O
• DSSTOX Substance ID: DTXSID40659970
• Molecular Weight: 142.20 g/mol
• CAS RN: 869901-78-0

Description

(S)-1-Ethyl-5-methylpiperazin-2-one, also known as EMPO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EMPO is a piperazine derivative that is commonly used as a spin trapping agent in electron paramagnetic resonance (EPR) spectroscopy.

Scientific Research Applications

Ethylene Inhibition in Plant Growth

(S)-1-Ethyl-5-methylpiperazin-2-one has been noted for its role in the scientific exploration of plant growth regulation, especially concerning the inhibition of ethylene action. The compound is recognized as a significant tool that can advance the understanding of ethylene's role in plants. It effectively prevents ethylene effects in a range of fruits, vegetables, and floriculture crops. The effectiveness of the compound is observed even at low concentrations, interacting with temperature to influence its efficacy. Factors such as cultivar, developmental stage, and time from harvest to treatment are crucial considerations when utilizing this compound. It has shown diverse effects on processes like respiration, ethylene production, volatile production, and color changes, among others, highlighting its broad applicability in plant growth studies and postharvest technology (Blankenship & Dole, 2003).

Exploration of Ethylene Perception Inhibition

The recent availability and study of inhibitors like (S)-1-Ethyl-5-methylpiperazin-2-one have catalyzed a surge in research on their effects, particularly in the context of fruits and vegetables. This research not only aids in understanding the role of ethylene in ripening and senescence but also paves the way for commercial technology to maintain product quality. The compound's commercialization, particularly noted in the apple industry, underscores its potential and actual effectiveness in quality maintenance. However, its utilization across other products remains speculative, indicating the need for continued research and exploration in this domain (Watkins, 2006).

DNA Binding and Molecular Interactions

(S)-1-Ethyl-5-methylpiperazin-2-one has also been explored in the context of its interactions with DNA, particularly concerning Hoechst 33258. This compound is known for its strong binding to the minor groove of double-stranded B-DNA, exhibiting specificity for AT-rich sequences. It's a derivative with significant implications in plant cell biology, chromosome analysis, and as a model for understanding DNA sequence recognition and binding. The compound's derivatives also find applications in radioprotection and as topoisomerase inhibitors, offering a broad spectrum of utility in molecular biology and drug design (Issar & Kakkar, 2013).

Postharvest Quality of Non-Climacteric Fruit Crops

The compound has been found to influence the postharvest quality of non-climacteric fruits. It's widely used as an ethylene antagonist to retain quality and prolong the storage period of various climacteric fruits. However, it's been observed that 1-MCP may affect ripening-related processes in non-climacteric fruits as well. The compound has shown effects like inhibition of senescence processes, prevention of physiological disorders, and inhibition of degreening and color change in various fruits. These effects underscore the potential of 1-MCP in postharvest management of not just climacteric but also non-climacteric fruit crops (Li et al., 2016).